4-(4-Bromo-3,5-dimethylphenyl)-2-methylbutan-2-ol

• Molecular Formula: C13H19BrO
• Molecular Weight: 271.19 g/mol
• IUPAC Name: 4-(4-bromo-3,5-dimethylphenyl)-2-methylbutan-2-ol
• InChI: InChI=1S/C13H19BrO/c1-9-7-11(5-6-13(3,4)15)8-10(2)12(9)14/h7-8,15H,5-6H2,1-4H3
• InChI Key: SESIVPKCHYZMCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)CCC(C)(C)O

Description

4-(4-Bromo-3,5-dimethylphenyl)-2-methylbutan-2-ol is a useful research compound. Its molecular formula is C13H19BrO and its molecular weight is 271.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4-bromo-3,5-dimethylphenyl)butan-2-one (100 mg) in tetrahydrofurane (2 mL) is added at 0° C. methylmagnesium bromide (840 μL of a 1.4 M solution in tetrahydrofurane/toluene 1:3). The mixture is stirred for 2 hours while warming to room temperature and then partitioned between saturated aqueous NH4Cl solution and diethylether. The organic phase is dried (MgSO4) and concentrated to give the title compound. Yield: 105 mg; LC (method 8): tR=0.47 min; Mass spectrum (ESI+): m/z=271 [M+H]+.